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What is AKI-001?

AKI-001 is a small molecule compound characterized as a potent Aurora kinase inhibitor [1] [2]. Its

known profile is based entirely on preclinical research, as summarized in the table below.

Property Description

Mechanism of Action Potent inhibitor of Aurora kinase A and Aurora kinase B enzymes

[1] [2].

Primary Indication
(Investigational)

Oncology (tested in an HCT116 mouse xenograft model) [2].

Cellular Potency IC₅₀ < 100 nM [2].

Pharmacokinetics Good oral bioavailability [2].

Status Experimental; not approved for use in any country [1].

Mechanism of Action in Cancer

In the context of cancer research, AKI-001 is designed to inhibit Aurora kinases, which are enzymes critical

for cell division. The following diagram illustrates its intended mechanism of action against tumor cells.
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The Data Gap: AKI-001 vs. Placebo in Kidney Disease

There is a critical absence of clinical data regarding AKI-001 for kidney-related outcomes:

No Connection to Kidney Disease: The search results confirm that AKI-001 is an Aurora kinase
inhibitor targeted for cancer. There is no evidence it has been studied as a treatment for Acute Kidney

Injury (AKI) [1] [2].
No MAKE Outcomes Data: Consequently, no experimental data from clinical trials compares AKI-
001 to a placebo for Major Adverse Kidney Events (MAKE), which is a composite endpoint typically
including mortality, dialysis, and persistent kidney dysfunction [3].

No Available Protocols: Without any published studies on this specific topic, detailed experimental
methodologies for comparing AKI-001 to placebo in a kidney disease context cannot be provided.

How to Proceed with Your Research

The lack of data is likely due to a fundamental confusion in terms. In medical literature, "AKI" almost

universally refers to the condition Acute Kidney Injury. Your query combines this medical term with what

appears to be a distinct, investigational oncology drug.
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To advance your research, you may consider:

Confirming the Compound: Verify the exact identity and intended therapeutic area of "AKI-001" with
the information source.

Exploring Actual AKI Therapies: Investigate interventions that have been clinically tested for AKI,
such as intravenous amino acids for kidney protection in cardiac surgery patients [4] or compounds

like Nicotinamide Riboside with Pterostilbene (NRPT) that have been evaluated for safety in AKI
patients [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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